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Compound of Interest

Compound Name: Delavinone

Cat. No.: B12416197

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Delavirdine, a non-nucleoside reverse transcriptase inhibitor,
requires careful management due to its potential hazards. This document provides a
comprehensive guide to the safe disposal of Delavirdine mesylate, grounded in safety data
sheet (SDS) information and general best practices for pharmaceutical waste management.

Hazard Profile of Delavirdine Mesylate

Before handling Delavirdine mesylate, it is crucial to be aware of its associated hazards. The
following table summarizes the key hazard information compiled from safety data sheets.
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Hazard Category GHS Classification Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 )
skin
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Waste Handling and Personal Protective Equipment
(PPE)

Given the hazardous nature of Delavirdine mesylate, stringent safety measures must be in
place during handling and disposal.

Personal Protective Equipment (PPE):
¢ Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses with side shields or goggles.[1]

» Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-
approved respirator.[1]

e Lab Coat: Alab coat or other protective clothing is necessary to prevent skin contact.[1]
Handling Procedures for Waste:

¢ Avoid Dust Generation: Handle solid Delavirdine mesylate in a way that minimizes the
creation of dust.
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e Ventilation: Work in a well-ventilated area, such as a chemical fume hood, especially when
handling larger quantities or if there is a risk of aerosol formation.[1]

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1] Contaminated clothing should be removed and laundered before reuse.[1]

Disposal Plan for Delavirdine Mesylate

The disposal of Delavirdine mesylate should be carried out in accordance with institutional,
local, and national regulations for hazardous chemical waste.

Step-by-Step Disposal Procedure:
o Waste Segregation:

o Collect all solid Delavirdine mesylate waste, including contaminated consumables (e.g.,
weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed container.

o Solutions containing Delavirdine mesylate should be collected in a separate, sealed, and
appropriately labeled waste container.

» Waste Inactivation (where feasible and safe):

o While specific chemical inactivation protocols for Delavirdine are not readily available, for
trace amounts on surfaces, decontamination with a suitable laboratory detergent followed
by rinsing may be appropriate.

o Packaging for Disposal:

o Ensure waste containers are in good condition and properly sealed to prevent leaks or
spills.

o Label the waste container clearly with "Hazardous Waste," the name of the chemical
("Delavirdine Mesylate"), and any other information required by your institution's
environmental health and safety (EHS) department.

 Final Disposal:
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o Transfer the sealed waste container to your institution's designated hazardous waste
storage area.

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Incineration is often the preferred method for pharmaceutical waste.[2]

For small residual amounts in original containers (e.g., in a research lab setting):

» Follow the FDA and DEA guidance for the disposal of non-flush list medicines as a last resort
if a take-back program or hazardous waste disposal service is not available.[3][4]

o

Do not flush down the toilet or drain unless specifically instructed to do so.
o Remove the drug from its original container.

o Mix the Delavirdine with an unpalatable substance such as dirt, cat litter, or used coffee
grounds.[3][4] This makes the drug less appealing to children and pets and
unrecognizable to anyone who might intentionally go through the trash.

o Place the mixture in a sealed plastic bag or other container to prevent it from leaking.[3][4]
o Dispose of the sealed container in the household trash.[3]

o Scratch out all personal information on the prescription label of the empty container to
protect your privacy.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Delavirdine mesylate in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Delavirdine Waste Generated

Large Quantity or Bulk Material?

Trace Cc ination (e.g., Collect in Labeled Hazardous Waste Container

Small Residual Amount in Original Container?

Decontaminate with Appropriate Solvent/Detergent

Contact Environmental Health & Safety (EHS) for Pickup

Mix with Undesirable Substance, Seal, and Dispose in Trash

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Decision Workflow for Delavirdine Mesylate

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Delavirdine mesylate, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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